Cas no 2229456-39-5 (3-(1,3-oxazol-5-yl)azetidin-3-ol)

• Product Name: 3-(1,3-oxazol-5-yl)azetidin-3-ol
• CAS No: 2229456-39-5
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5970288
• PubChem ID: 165691301
• Update Time: 2025-05-20

3-(1,3-oxazol-5-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-oxazol-5-yl)azetidin-3-ol
• 2229456-39-5
• EN300-1781688

• Inchi： 1S/C6H8N2O2/c9-6(2-8-3-6)5-1-7-4-10-5/h1,4,8-9H,2-3H2
• InChI Key： SFAGPUFHRINANA-UHFFFAOYSA-N
• SMILES： OC1(C2=CN=CO2)CNC1

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(1,3-oxazol-5-yl)azetidin-3-ol

3-(1,3-Oxazol-5-yl)Azetidin-3-Ol: A Comprehensive Overview

3-(1,3-Oxazol-5-yl)Azetidin-3-Ol (CAS No. 2229456-39-5) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its azetidine ring fused with an oxazole moiety, exhibits intriguing chemical properties and potential applications in drug development and advanced materials. Recent studies have shed light on its synthesis, biological activity, and structural versatility, making it a subject of interest for researchers worldwide.

The azetidine ring in 3-(1,3-Oxazol-5-yl)Azetidin-3-Ol contributes to its rigidity and planarity, which are crucial for molecular interactions in biological systems. The oxazole group, a five-membered aromatic heterocycle containing oxygen and nitrogen atoms, enhances the compound's electronic properties and reactivity. These structural features make 2229456-39-5 a promising candidate for exploring novel therapeutic agents and functional materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(1,3-Oxazol-5-yl)Azetidin-3-Ol through various routes, including microwave-assisted synthesis and catalytic methods. These techniques not only improve yield but also reduce reaction time, making the compound more accessible for large-scale studies. Researchers have also explored the stereochemical outcomes of these reactions, revealing insights into the stereocontrol of azetidine derivatives.

In terms of biological activity, 2229456-39-5 has shown potential as a modulator of key enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies suggest that the compound may inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is linked to cognitive decline. Additionally, its ability to cross the blood-brain barrier makes it a viable candidate for central nervous system (CNS) drug development.

The integration of oxazole and azetidine moieties in 3-(1,3-Oxazol-5-yl)Azetidin-3-Ol also opens avenues for material science applications. The compound's rigid structure and aromaticity make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent experiments have demonstrated its potential as a building block for constructing π-conjugated systems with tailored electronic properties.

Furthermore, the compound's reactivity under various conditions has been extensively studied. For instance, its participation in cycloaddition reactions has been explored for constructing complex molecular architectures. These studies highlight the versatility of 2229456-39-5 as a versatile building block in organic synthesis.

In conclusion, 3-(1,3-Oxazol-5-Yl)Azetidin - ̃ ̃ ̃ ̃ ̃ ̃ ol (CAS No. 2229456 - - ) represents a fascinating intersection of chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in both pharmaceutical research and materials science. As ongoing investigations continue to uncover its full potential, this compound is poised to make significant contributions to scientific innovation.